BENGHE Foundational & Exploratory
Check Availability & Pricing

In-Depth Spectroscopic Analysis of C.l. Reactive
Yellow 37: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Reactive Yellow 37
CAS No.: 12237-16-0
Cat. No.: B1172458
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Yellow 37 is a monoazo reactive dye known for its application in the textile
industry. An understanding of its spectroscopic properties is crucial for quality control, process
optimization, and research into its environmental fate and potential biological interactions. This
technical guide provides a comprehensive overview of the spectroscopic analysis of C.I.
Reactive Yellow 37, including detailed experimental protocols and a summary of key spectral

data.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of C.I. Reactive Yellow 37 is
essential for interpreting its spectroscopic data.
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Property Value

Cl Name Reactive Yellow 37

Remazol Brilliant Yellow GL, Reactive Yellow

Synonyms GL, Reactofix Supra Yellow HGGL
CAS Number 12237-16-0

Molecular Formula C22H16NaNa209S3[1]

Molecular Weight 622.56 g/mol [1]

Dye Class Monoazo[1]

Spectroscopic Analysis
Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique for characterizing the electronic transitions
within the dye molecule and is routinely used for quantification.

Quantitative Data

Parameter Value Reference
Maximum Absorbance (Amax) 410 nm [2]
Appearance in Solution Yellow [1]

Experimental Protocol
A standard protocol for the UV-Vis analysis of C.l. Reactive Yellow 37 is as follows:

e Solvent Selection: Prepare a stock solution of the dye in a suitable solvent, typically
deionized water, as reactive dyes are designed to be water-soluble.

o Concentration Series: Prepare a series of dilutions from the stock solution to determine the
linear range of absorbance.
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e Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

e Measurement:
o Record the absorbance spectrum over a wavelength range of 200-800 nm.
o Use the solvent as a blank for baseline correction.
o ldentify the wavelength of maximum absorbance (Amax).

Logical Workflow for UV-Vis Analysis
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Caption: A generalized workflow for UV-Vis spectroscopic analysis of a reactive dye.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in the C.l. Reactive
Yellow 37 molecule, providing structural confirmation. While specific FTIR data for this exact
dye is not readily available in the public domain, a general spectrum for a reactive yellow dye

would exhibit characteristic peaks.

Expected FTIR Spectral Data
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Wavenumber (cm~?)

Functional Group Assignment

~3400 O-H and N-H stretching (can be broad)
~1640 C=0 stretching (from the pyrazolone ring)
~1500-1600 Aromatic C=C stretching

~1450 N=N stretching (azo group)

~1150 and ~1050

S=0 stretching (sulfonate groups)

~800-900

C-H bending (aromatic)

Experimental Protocol

A common method for preparing solid dye samples for FTIR analysis is the KBr pellet

technique:

e Sample Preparation:

o Thoroughly dry the C.I. Reactive Yellow 37 sample to remove any moisture.

o Grind a small amount of the dye (1-2 mg) with approximately 200 mg of dry potassium

bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.

e Pellet Formation:

o Transfer the powder to a pellet press.

o Apply pressure to form a thin, transparent pellet.

e Analysis:

o Place the KBr pellet in the sample holder of the FTIR spectrometer.

o Record the spectrum, typically in the range of 4000-400 cm™1,

Workflow for FTIR Analysis via KBr Pellet Method
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Caption: The experimental workflow for FTIR analysis using the KBr pellet method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of C.I. Reactive
Yellow 37 by probing the magnetic properties of its atomic nuclei. Specific *H and 3C NMR
data for this dye are not widely published, but a general approach to its analysis can be
outlined.

Experimental Protocol

o Solvent Selection: Dissolve the dye sample in a suitable deuterated solvent. For sulfonated
azo dyes, dimethyl sulfoxide-de (DMSO-ds) is often a good choice due to its ability to
dissolve polar compounds.

o Sample Preparation: Prepare a solution of the dye in the chosen deuterated solvent at an
appropriate concentration for NMR analysis (typically 5-10 mg in 0.5-0.7 mL of solvent).

o Data Acquisition:
o Acquire *H NMR and 3C NMR spectra on a high-field NMR spectrometer.

o Additional 2D NMR experiments, such as COSY and HSQC, can be performed to aid in
structural elucidation.

Logical Flow for NMR-based Structural Elucidation
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Caption: A diagram illustrating the logical flow of NMR analysis for structural elucidation.
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Mass Spectrometry (MS)

Mass spectrometry is a powerful technigue for determining the molecular weight and elemental
composition of C.l. Reactive Yellow 37, as well as for obtaining structural information through

fragmentation analysis.

Expected Mass Spectrometric Data

Parameter Expected Value

[M]~ ~621.0 (for the fully deprotonated molecule)
[M-Na]- ~599.0

[M-2Na+H]~ ~577.0

Experimental Protocol (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common method for the

analysis of reactive dyes.
e Sample Preparation:

o Dissolve the dye in a suitable solvent, such as a mixture of water and methanol or

acetonitrile.
o Filter the sample to remove any particulate matter.
o Chromatographic Separation:

o Inject the sample into a liquid chromatograph, typically equipped with a C18 column for
reversed-phase chromatography.

o Use a gradient elution with a mobile phase consisting of an aqueous component (e.g.,
water with a small amount of formic acid or ammonium acetate) and an organic

component (e.g., acetonitrile or methanol).

o Mass Spectrometric Detection:
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o The eluent from the LC is introduced into the mass spectrometer, often using an
electrospray ionization (ESI) source.

o Acquire mass spectra in negative ion mode, as the sulfonate groups are readily
deprotonated.

o Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation data for structural
confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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